1-(3,5-dimethyl-2-furoyl)-4-[4-(methoxymethyl)-1H-1,2,3-triazol-1-yl]piperidine

• IUPAC Name: (3,5-dimethylfuran-2-yl)-[4-[4-(methoxymethyl)triazol-1-yl]piperidin-1-yl]methanone
• InChI: InChI=1S/C16H22N4O3/c1-11-8-12(2)23-15(11)16(21)19-6-4-14(5-7-19)20-9-13(10-22-3)17-18-20/h8-9,14H,4-7,10H2,1-3H3
• InChI Key: GPXJGGJBCPZPIM-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(O1)C(=O)N2CCC(CC2)N3C=C(N=N3)COC)C
• Molecular Formula: C16H22N4O3
• Molecular Weight: 318.37 g/mol

Description

1-(3,5-dimethyl-2-furoyl)-4-[4-(methoxymethyl)-1H-1,2,3-triazol-1-yl]piperidine is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound is commonly referred to as DMF-MTTP and has been synthesized using various methods. The purpose of

Scientific Research Applications

DMF-MTTP has been studied extensively for its potential applications in various fields, including medicinal chemistry, biochemistry, and materials science. In medicinal chemistry, DMF-MTTP has been explored as a potential drug candidate for the treatment of cancer, Alzheimer's disease, and other neurological disorders. In biochemistry, DMF-MTTP has been used to study protein-ligand interactions and enzyme kinetics. In materials science, DMF-MTTP has been explored as a potential building block for the synthesis of novel materials with unique properties.

Mechanism of Action

The mechanism of action of DMF-MTTP is not fully understood, but it is believed to involve the inhibition of certain enzymes and the modulation of various signaling pathways. DMF-MTTP has been shown to inhibit the activity of acetylcholinesterase, an enzyme that plays a role in the breakdown of acetylcholine, a neurotransmitter involved in learning and memory. DMF-MTTP has also been shown to modulate the activity of the Wnt/β-catenin signaling pathway, which plays a role in cell proliferation and differentiation.
Biochemical and Physiological Effects:
DMF-MTTP has been shown to have various biochemical and physiological effects, including anti-inflammatory, antioxidant, and neuroprotective effects. DMF-MTTP has been shown to inhibit the production of pro-inflammatory cytokines and reactive oxygen species, which are involved in the pathogenesis of various diseases. DMF-MTTP has also been shown to protect against oxidative stress-induced damage in neuronal cells.

Advantages and Limitations for Lab Experiments

DMF-MTTP has several advantages for use in lab experiments, including its ease of synthesis, stability, and low toxicity. However, it also has some limitations, including its relatively low solubility in water and its potential for non-specific binding to proteins.

Future Directions

There are several future directions for research on DMF-MTTP, including the development of more efficient synthesis methods, the exploration of its potential as a drug candidate for the treatment of various diseases, and the investigation of its properties as a building block for the synthesis of novel materials. Other potential future directions include the study of its effects on other signaling pathways and the investigation of its potential as a diagnostic tool for certain diseases.
Conclusion:
In conclusion, DMF-MTTP is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. It can be synthesized using various methods and has been studied extensively for its potential applications in medicinal chemistry, biochemistry, and materials science. DMF-MTTP has various biochemical and physiological effects and has several advantages and limitations for use in lab experiments. There are several future directions for research on DMF-MTTP, including the development of more efficient synthesis methods and the exploration of its potential as a drug candidate for the treatment of various diseases.